Cas no 5418-30-4 (Sodium;3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one)

• Product Name: Sodium;3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one
• CAS No: 5418-30-4
• MF: C₁₂H₅Br₃NNaO₂
• MW: 457.875371694565
• CID: 1587886
• PubChem ID: 44630496
• Update Time: 2025-07-10

Sodium;3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2',6-TRIBROMO-INDOPHENOL SODIUM SALT
• sodium,3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one
• 2,2',4-TRIMETHOXYBENZOPHENONE
• 2,2',6-TribroMoindophenol SodiuM Salt
• 2,6-Dibromo-2'-bromo-indophenol Sodium Salt
• 3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one
• sodium
• T0353
• 5418-30-4
• Sodium3-bromo-4-((3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)amino)phenolate
• 2,6-Dibromophenol-indo-m-bromophenol Sodium Salt
• sodium;3-bromo-4-[(3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)amino]phenolate
• Sodium 3-bromo-4-((3,5-dibromo-4-oxocyclohexa-2,5-dien-1-ylidene)amino)phenolate
• SODIUM 3-BROMO-4-[(3,5-DIBROMO-4-OXOCYCLOHEXA-2,5-DIEN-1-YLIDENE)AMINO]BENZENOLATE
• Sodium;3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one

• MDL： MFCD00059569
• Inchi： 1S/C12H6Br3NO2.Na/c13-8-5-7(17)1-2-11(8)16-6-3-9(14)12(18)10(15)4-6;/h1-5,17H;/q;+1/p-1
• InChI Key： AOFQQAPWDVFFEH-UHFFFAOYSA-M
• SMILES： BrC1C=C(C=CC=1/N=C1/C=C(C(C(=C/1)Br)=O)Br)[O-].[Na+]

Computed Properties

• Exact Mass: 455.78500
• Monoisotopic Mass: 454.777
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 438
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2

Experimental Properties

• Density: 2.11
• Boiling Point: 434°C at 760 mmHg
• Flash Point: 216.3°C
• Refractive Index: 1.707
• PSA: 49.66000
• LogP: 4.36750

Additional information on Sodium;3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one

Sodium;3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one (CAS No. 5418-30-4)

Sodium;3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one (CAS No. 5418-30-4) is a complex organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, also known as sodium 3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one, has garnered attention due to its unique structural features and potential biological activities.

The chemical structure of sodium 3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one consists of a substituted cyclohexadienone core with multiple bromine atoms and a hydroxyl group. The presence of these functional groups imparts specific chemical and physical properties that make it an interesting subject for both academic research and industrial applications.

Recent studies have explored the potential of sodium 3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one in various areas of medicinal chemistry. One notable application is its use as a precursor in the synthesis of more complex molecules with therapeutic potential. For instance, researchers have investigated its role in the development of anti-inflammatory agents and antioxidants. The compound's ability to modulate specific biological pathways has been attributed to its unique electronic structure and reactivity.

In the context of materials science, sodium 3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one has shown promise as a building block for the synthesis of advanced materials with tailored properties. Its structural versatility allows for the creation of polymers and other materials with enhanced mechanical strength, thermal stability, and optical properties. These materials have potential applications in areas such as electronics, coatings, and drug delivery systems.

The synthesis of sodium 3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include the condensation of appropriate brominated aromatic compounds with cyclohexadienone derivatives in the presence of a suitable base. The choice of solvent and temperature can significantly influence the yield and purity of the final product.

From a safety perspective, handling sodium 3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one requires adherence to standard laboratory safety protocols. Proper personal protective equipment (PPE) should be worn at all times to minimize exposure risks. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

Recent advancements in analytical techniques have facilitated a deeper understanding of the properties and behavior of sodium 3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to characterize its structure and confirm its identity. These methods have also provided insights into its reactivity and interactions with other molecules.

In conclusion, sodium 3-bromo-4-(3,5-dibromo-4-hydroxyphenyl)iminocyclohexa-2,5-dien-1-one (CAS No. 5418-30-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.